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Compound of Interest

Compound Name:
N-Formyl-Met-Ala-Ser

trifluoroacetate

Cat. No.: B10825649 Get Quote

Executive Summary
The chemotactic peptide f-Met-Ala-Ser (fMAS) presents a distinct solubility profile compared to

its more hydrophobic analog, f-Met-Leu-Phe (fMLP).[1] While the inclusion of a serine residue

confers water solubility, the N-terminal formyl group and Methionine residue introduce stability

risks (aggregation and oxidation) that dictate the choice of solvent.[1]

Recommendation: Use anhydrous DMSO for the preparation of high-concentration Master

Stocks (>10 mM) to ensure sterility and long-term stability at -20°C.

Alternative: Use degassed aqueous buffers only for immediate-use working solutions or

when cells are hypersensitive to DMSO (<0.01%).[1]

Physicochemical Profile & Solubility Logic
To choose the correct solvent, one must understand the molecular drivers of f-Met-Ala-Ser

behavior.[1]
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Feature Chemical Component
Impact on
Solubility/Stability

N-Terminus Formyl Group (f-)

Increases hydrophobicity;

mimics bacterial protein

synthesis initiation.[1] Reduces

solubility compared to free

amines.

Residue 1 Methionine (Met)

Critical Risk: Highly

susceptible to oxidation (Met-

sulfoxide).[1] Hydrophobic.[2]

[3][4]

Residue 2 Alanine (Ala) Hydrophobic, neutral.[1]

Residue 3 Serine (Ser)

Solubility Driver: Polar,

uncharged hydroxyl group.[1]

significantly increases water

solubility compared to

Phenylalanine in fMLP.

The Causality of Solvent Choice:

Why DMSO? Although fMAS is water-soluble, water promotes hydrolysis and often contains

dissolved oxygen that oxidizes the Methionine thioether.[1] DMSO acts as a cryoprotectant

and bacteriostatic agent, preventing aggregation during freeze-thaw cycles.[1]

Why Water? Essential for biological compatibility. However, aqueous stock solutions of Met-

containing peptides have a short half-life due to oxidation and potential pH drift.[1]

Protocol A: DMSO-Based Master Stock
(Recommended)
Best for: Long-term storage, high reproducibility, and standard chemotaxis assays (e.g.,

Boyden Chamber).[1]

Materials
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Peptide: f-Met-Ala-Ser (Lyophilized).[1]

Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, Cell Culture Grade (≥99.9%).[1]

Vessel: Amber glass or polypropylene vials (low protein binding).[1]

Step-by-Step Methodology
Equilibration: Allow the lyophilized peptide vial to equilibrate to room temperature in a

desiccator before opening.

Reasoning: Peptides are hygroscopic.[5][6] Opening cold vials condenses atmospheric

water, initiating hydrolysis.

Calculation: Calculate the volume required for a 10 mM stock.

Formula:

[1]

Note: MW of f-Met-Ala-Ser

.[1]

Solubilization: Add the calculated volume of anhydrous DMSO. Vortex typically for 10–15

seconds.

Observation: Solution should be crystal clear. If cloudy, sonicate for 5 seconds.

Aliquot & Storage: Aliquot into single-use volumes (e.g., 10–50 µL) to avoid freeze-thaw

cycles.

Storage: -20°C (stable for 6–12 months) or -80°C (stable for >1 year).

Dilution for Assay (The "3-Step Drop")
Direct dilution from 100% DMSO to aqueous buffer can cause transient precipitation

("shocking" the peptide).[1] Use a step-down approach.
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Stock: 10 mM in DMSO.

Intermediate: Dilute 1:100 in PBS → 100 µM (1% DMSO).

Working: Dilute 1:100 in Assay Buffer → 1 µM (0.01% DMSO).

Result: 0.01% DMSO is well below the toxicity threshold for neutrophils (typically <0.1% is

safe).

Protocol B: Aqueous Solubilization (Conditional)
Best for: Assays strictly prohibiting DMSO (e.g., specific GPCR structural studies or

hypersensitive primary cells).[1]

Materials
Solvent: Sterile PBS or HBSS (Ca2+/Mg2+ free initially).

Additives: Nitrogen gas (for degassing).[1]

Step-by-Step Methodology
Degassing: Purge the buffer with Nitrogen gas for 5–10 minutes prior to use.

Reasoning: Removes dissolved oxygen to protect the Methionine residue.

Solubilization: Add buffer to yield a maximum concentration of 1 mg/mL (~3 mM).

Caution: Do not attempt >5 mM concentrations in water; varying ionic strengths can

induce gelation or precipitation over time.

pH Check: Verify pH is 7.0–7.4.

Correction: If acidic (due to TFA salts from synthesis), add 0.1 M NaOH dropwise.[1]

Usage:Use immediately. Do not store aqueous solutions of fMAS at 4°C for >24 hours.

Visualizing the Workflow
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The following diagram illustrates the decision logic and dilution workflow to ensure data

integrity.

Lyophilized f-Met-Ala-Ser

Select Solvent System

DMSO Route
(Recommended for Stability)

Standard Storage

Aqueous Route
(Immediate Use Only)

DMSO Sensitive

Dissolve in Anhydrous DMSO
(Target: 10 mM Stock)

Degas Buffer (N2 Purge)
Protect Met residue

Aliquot & Freeze (-20°C)
Prevents Oxidation/Hydrolysis

Dilute 1:100 into PBS
(Intermediate: 100 µM)

Biological Assay
(Final Conc: 1 nM - 1 µM)

Final Dilution (0.01% DMSO)

Dissolve to max 1 mg/mL
Check pH (neutralize TFA)

Use Within 24h
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Caption: Decision matrix for f-Met-Ala-Ser solubilization. The DMSO pathway ensures long-

term stability, while the Aqueous pathway requires immediate usage to prevent oxidation.[1]

Comparison of Solvent Impacts[1][8][9]
Parameter DMSO System Aqueous System

Solubility Limit High (>20 mg/mL) Moderate (~1–5 mg/mL)

Oxidation Risk Low (if anhydrous/sealed) High (Met oxidizes rapidly)

Sterility Self-sterilizing (at 100%) Requires filtration (0.22 µm)

Cell Toxicity Negligible at <0.1% v/v None

Storage Months/Years at -20°C Not recommended
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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